2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

• Molecular Formula: C10H12O3
• Molecular Weight: 183.22 g/mol
• InChI: InChI=1S/C10H12O3/c1-7-2-4-8(5-3-7)6-9(11)10(12)13/h2-5,9,11H,6H2,1H3,(H,12,13)/i6D2,9D
• InChIKey: IIAHPWWDVIUNBP-JGRCALCDSA-N

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 Overview

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is a deuterium-labeled analog of 2-Hydroxy-3-(4-methylphenyl)propanoic acid [1]. It is primarily employed as a stable isotope-labeled internal standard (SIL-IS) for the accurate quantification of the parent compound in complex biological matrices via liquid chromatography–mass spectrometry (LC-MS/MS) . The substitution of three hydrogen atoms with deuterium (d3) introduces a mass difference of +3 Da, enabling mass spectrometric differentiation from the unlabeled analyte while maintaining near-identical physicochemical properties [2].

Workflow LC-MS/MS bioanalysis

Selection Deuterium-labeled (d3) internal standard

Use context Quantification of parent compound in research matrices

• [1] MedChemExpress. 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. Product Datasheet. Available at: https://www.medchemexpress.eu/2-hydroxy-3-4-methylphenyl-propanoic-acid-d3.html View Source
• [2] ResolveMass Laboratories Inc. Deuterated Internal Standards for LC-MS: Selection & Custom Synthesis. Available at: https://resolvemass.ca/deuterated-internal-standards/ View Source

Irreplaceability of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3

The use of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as a stable isotope-labeled internal standard (SIL-IS) is essential for achieving accurate and reproducible quantification in LC-MS/MS assays. Generic substitution with the unlabeled parent compound, 2-Hydroxy-3-(4-methylphenyl)propanoic acid, is fundamentally impossible because they are chemically indistinguishable by mass spectrometry; the unlabeled version co-elutes and cannot provide an independent signal for correction [1]. Similarly, the use of a non-isotopic structural analog introduces unpredictable differences in extraction recovery, chromatographic behavior, and ionization efficiency, leading to significant quantitative bias [2]. In contrast, the d3-labeled compound is widely recognized as the best practice for correction of matrix effects and sample preparation losses due to its near-identical physicochemical properties and distinct mass [3]. The subsequent evidence demonstrates the specific analytical advantages and considerations that justify its selection over alternative standards.

Unlabeled parent compound

Co-elution without independent MS signal prevents matrix-effect correction and may lead to quantification bias.

Non-isotopic structural analog

Differences in extraction recovery, chromatographic behavior, and ionization efficiency introduce unpredictable quantitative error.

Deuterated IS without validation

Retention time shifts or deuterium exchange can compromise matrix-effect compensation; method-specific co-elution must be verified.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013;50(3):274-275. doi:10.1177/0004563213478938 View Source
• [2] Stokvis E, Rosing H, Beijnen JH. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? Rapid Commun Mass Spectrom. 2005;19(3):401-407. doi:10.1002/rcm.1790 View Source
• [3] Bunch DR, El-Khoury JM, Gabler J, Wang S. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clin Chim Acta. 2014;429:4-5. doi:10.1016/j.cca.2013.11.013 View Source

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3: Analytical Performance Evidence

Quantitative Bias: Deuterated vs. Non-Deuterated IS

In a systematic LC-ESI-MS/MS method comparison, a deuterated (2H7) internal standard generated analyte concentrations that were on average 59.2% lower than those obtained with a non-deuterated (13C6) internal standard for the quantification of urinary 2-methylhippuric acid. Spike accuracy experiments revealed a negative bias of -38.4% for the deuterated IS, while no significant bias was observed for the 13C6 IS [1]. This bias was attributed to differential ion suppression, demonstrating that deuterated and non-deuterated ISs do not always provide equivalent matrix effect compensation.

Quantitative bias

Class-level inference

−59.2% concentration difference (2H7 vs 13C6 IS)

Reported matrix-effect compensation context; method-dependent ion suppression may occur.

LC-ESI-MS/MS, urinary matrix; spike accuracy bias −38.4% for deuterated IS.

Evidence Dimension	Quantitative Bias (Analyte Concentration)
Target Compound Data	Not directly applicable; study uses analogous deuterated (2H7) IS
Comparator Or Baseline	Deuterated (2H7) IS vs. Non-deuterated (13C6) IS
Quantified Difference	Concentrations generated with 2MHA-[2H7] were on average 59.2% lower than with 2MHA-[13C6]; Spike accuracy bias of -38.4% for 2MHA-[2H7] vs. no significant bias for 2MHA-[13C6]
Conditions	LC-ESI-MS/MS analysis of urinary 2-methylhippuric acid (2MHA) spiked into urine matrix

Why This Matters

This study underscores the need for rigorous validation of any deuterated IS, including 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, to ensure it accurately compensates for matrix effects in specific analytical methods.

• [1] Tevis DS, Flores SR, Kenwood BM, Bhandari D, De Jesús VR. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source

Deuterium Labeling: Retention Time and Matrix Effects

Significant isotopic effects associated with deuterium labeling often cause the deuterated internal standard to elute at a different retention time from the target analyte [1]. This chromatographic shift can diminish the IS's ability to compensate for matrix effects, as the analyte and IS may experience different ion suppression environments [2]. In some cases, even when retention times are not significantly different, differential matrix effects can still occur due to subtle changes in acidity caused by deuterium substitution, as observed in plasma metanephrine assays [3].

Retention time & matrix effects

Class-level inference

Deuterated IS may elute earlier/later, altering ion suppression environment.

Chromatographic shift requires co-elution validation; may affect quantitative accuracy.

Class-level observation; retention time difference depends on labeling positions and LC conditions.

Evidence Dimension	Chromatographic Retention Time
Target Compound Data	Not directly applicable; class-level observation for deuterated IS
Comparator Or Baseline	Deuterated internal standard (2H) vs. non-deuterated (13C, 15N) internal standard
Quantified Difference	Qualitative observation: Deuterated IS may exhibit a retention time shift, whereas non-deuterated IS does not
Conditions	General observation in LC-ESI-MS/MS analysis of various analytes in complex biological matrices

Why This Matters

Procurement of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 must be paired with method validation to confirm co-elution with the unlabeled analyte; a shift in retention time could compromise quantitative accuracy and require alternative IS selection.

• [1] Tevis DS, Flores SR, Kenwood BM, Bhandari D, De Jesús VR. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source
• [2] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013;50(3):274-275. doi:10.1177/0004563213478938 View Source
• [3] Bunch DR, El-Khoury JM, Gabler J, Wang S. Do deuterium labeled internal standards correct for matrix effects in LC-MS/MS assays? A case study using plasma free metanephrine and normetanephrine. Clin Chim Acta. 2014;429:4-5. doi:10.1016/j.cca.2013.11.013 View Source

Deuterium-Hydrogen Back-Exchange Instability

A known limitation of deuterated internal standards is the potential for deuterium-hydrogen back-exchange under certain conditions. For example, a d5-labeled 5-hydroxyindole acetic acid (5-HIAA) internal standard experienced a loss of deuterium atoms when stored in 0.1 mol/L hydrochloric acid, with internal standard peak areas dropping to 10% of the original within three months [1]. This instability led to a positive analytical bias. The specific susceptibility of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 to exchange depends on the deuterium labeling positions and the reconstitution/storage conditions.

Deuterium back-exchange

Class-level inference

d5-5-HIAA peak area dropped to 10% in 3 months (0.1 mol/L HCl).

Storage and reconstitution conditions may affect isotopic integrity; stability monitoring recommended.

Condition-dependent; alternative 13C-IS remained stable over 18 months.

Evidence Dimension	Internal Standard Stability (Peak Area)
Target Compound Data	Not directly applicable; class-level observation for deuterated IS
Comparator Or Baseline	d5-5-HIAA stored in 0.1 mol/L HCl vs. d2-5-HIAA
Quantified Difference	d5-5-HIAA peak area dropped to 10% of original within 3 months; d2-5-HIAA was stable in same conditions over 18 months
Conditions	Reconstitution and storage in 0.1 mol/L hydrochloric acid at -20°C

Why This Matters

For users of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3, careful attention to storage and reconstitution conditions is critical to prevent isotope exchange and maintain quantitative accuracy; alternative non-deuterated (e.g., 13C) IS may be more robust in certain applications.

• [1] Davison AS, Milan AM, Dutton JJ. Potential problems with using deuterated internal standards for liquid chromatography-tandem mass spectrometry. Ann Clin Biochem. 2013;50(3):274-275. doi:10.1177/0004563213478938 View Source

Isotopic Purity and Structural Identity

The utility of 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 as an internal standard relies on its high isotopic purity (≥98%) [1] and the incorporation of three deuterium atoms. This +3 Da mass shift places the IS signal clearly outside the natural isotopic distribution of the unlabeled analyte (C10H12O3, monoisotopic mass 180.07864 Da) [2], minimizing spectral overlap and ensuring accurate quantification. The number of deuterium substitutions (d3) provides a balance between sufficient mass separation and minimizing potential isotopic effects on chromatography.

Isotopic purity & identity

Specification review

≥98% isotopic enrichment; +3 Da mass shift (C10H9D3O3).

Enables distinct MS detection outside natural isotopic envelope of unlabeled analyte.

Vendor specification; verify spectral separation in target method.

Evidence Dimension	Mass Difference and Spectral Separation
Target Compound Data	Molecular formula C10H9D3O3; Molecular weight 183.22; Monoisotopic mass ~183.1 Da; ≥98% isotopic enrichment
Comparator Or Baseline	Unlabeled 2-Hydroxy-3-(4-methylphenyl)propanoic acid (C10H12O3; monoisotopic mass 180.07864 Da)
Quantified Difference	Mass shift of +3 Da; No specified quantitative comparison data available for this specific compound
Conditions	General property based on molecular formula and vendor specifications

Why This Matters

This fundamental property validates the compound's core function as an internal standard for LC-MS, ensuring distinct mass spectrometric detection without interference from the unlabeled analyte.

• [1] MedChemExpress. 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3. Product Datasheet. Available at: https://www.medchemexpress.eu/2-hydroxy-3-4-methylphenyl-propanoic-acid-d3.html View Source
• [2] PubChemLite. 2-hydroxy-3-(4-methylphenyl)propanoic acid. Available at: https://pubchemlite.lcsb.uni.lu View Source

2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 Applications

Quantification in Biological Matrices

This compound is specifically designed as a stable isotope-labeled internal standard for LC-MS/MS assays. Its primary application is in the accurate quantification of 2-Hydroxy-3-(4-methylphenyl)propanoic acid in complex biological samples such as plasma, urine, or tissue homogenates. This is crucial for pharmacokinetic studies, metabolism research, and biomarker validation . However, as demonstrated by class-level evidence, its use requires rigorous method validation to confirm adequate matrix effect compensation and stable isotopic integrity under the specific assay conditions [1].

Metabolic Pathway Tracing and Flux Analysis

As a stable isotope-labeled compound, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 can be employed in Stable Isotope-Resolved Metabolomics (SIRM) to trace the metabolic fate of the parent compound in cellular or in vivo models. The deuterium label allows for the non-invasive tracking of the compound and its downstream metabolites via MS or NMR, enabling the elucidation of metabolic pathways and identification of key metabolic nodes .

LC-MS/MS Method Development and Validation

Given the documented potential for matrix effects and isotopic exchange with deuterated internal standards, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 is a critical reagent during method development. It is used to systematically evaluate and optimize chromatographic conditions to ensure co-elution with the unlabeled analyte and to assess matrix effect compensation, thereby establishing a robust and validated quantitative method [1].

In Vitro Enzyme and Receptor Binding Studies

In cell culture or enzymatic assays, 2-Hydroxy-3-(4-methylphenyl)propanoic acid-d3 can be used as a tracer to precisely control concentration and exposure time, facilitating the study of metabolic reactions and enzyme activities. It can also be employed in competition binding experiments to evaluate the affinity and binding kinetics of the parent compound to its biological targets .

Application

Selection Property

Validation Focus

Bioanalysis in research matrices

Deuterated SIL-IS for LC-MS/MS

Matrix-effect correction and co-elution review

Metabolic flux studies

Stable isotope labeling (d3)

Isotopic integrity and metabolite tracing

LC-MS/MS method development

Deuterated IS for method optimization

Co-elution and matrix-effect assessment

In vitro binding assays

Isotope-labeled tracer

Concentration control and kinetic analysis

• [1] Tevis DS, Flores SR, Kenwood BM, Bhandari D, De Jesús VR. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. J Anal Toxicol. 2023;47(2):129-135. doi:10.1093/jat/bkac046 View Source